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Compound of Interest

Compound Name: Fmoc-Lys(Pal-Glu-OtBu)-OH

Cat. No.: B2756982 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Fmoc-Lys(Pal-Glu-OtBu)-
OH

This technical guide provides a comprehensive overview of the material safety data sheet

(MSDS) for Fmoc-Lys(Pal-Glu-OtBu)-OH, a key building block in modern pharmaceutical

development. Designed for researchers, scientists, and drug development professionals, this

document consolidates critical safety, handling, and property information, alongside relevant

experimental contexts.

Chemical Identification
Fmoc-Lys(Pal-Glu-OtBu)-OH is a complex, protected amino acid derivative. Its chemical

identity is established by the following identifiers.
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Identifier Value

CAS Number 1491158-62-3[1][2][3][4][5]

IUPAC Name

(2S)-2-(9H-fluoren-9-

ylmethoxycarbonylamino)-6-[[(4S)-4-

(hexadecanoylamino)-5-[(2-methylpropan-2-

yl)oxy]-5-oxopentanoyl]amino]hexanoic acid[6]

Molecular Formula C46H69N3O8[4][5][6][7]

Synonyms

N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-

epsilon-(N-alpha'-palmitoyl-L-glutamic-acid

alpha'-t-butyl ester)-L-lysine; Fmoc-L-Lys(Palm-

L-Glu-OtBu)-OH; Fmoc-Lys(palmitoyl-Glu-

OtBu)-OH[1][2]

Physicochemical Properties
The physical and chemical properties of Fmoc-Lys(Pal-Glu-OtBu)-OH are summarized below.

Limited data is available for some properties, as indicated.

Property Value Source

Molecular Weight 792.1 g/mol [5][6]

Appearance
White to off-white solid or

powder
[1]

Density 1.099 ± 0.06 g/cm³ (predicted) [1]

Melting Point Not Available [1]

Boiling Point Not Available [1]

Solubility
Insoluble in water (2.5E-6 g/L

at 25°C, predicted)
[1]

Hazard Identification and Safety
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According to available safety data sheets, Fmoc-Lys(Pal-Glu-OtBu)-OH is not classified as a

hazardous substance.[2] However, it is crucial to note that the chemical, physical, and

toxicological properties have not been fully investigated.[8] Standard laboratory precautions

should always be observed.

GHS Classification: Not classified[2]

Signal Word: No signal word[2]

Hazard Statements: None[2]

WGK (Water Hazard Class) Germany: 3[1]

First-Aid Measures
Standard first-aid measures should be followed in case of exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give artificial respiration and consult a

physician.[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.[2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[2]

Handling, Storage, and Stability
Proper handling and storage are critical to maintain the integrity of the compound.

Handling: Avoid contact with skin and eyes.[2] Prevent dust and aerosol formation. Use in a

well-ventilated area.[2] Wash hands thoroughly after handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b2756982?utm_src=pdf-body
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600727-a043-fmoc-fmoc-lys-palmitoyl-glu-otbu--oh.pdf
https://www.peptide.com/custdocs/MSDS%20AFE105%20Fmoc-Glu(OtBu).pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600727-a043-fmoc-fmoc-lys-palmitoyl-glu-otbu--oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600727-a043-fmoc-fmoc-lys-palmitoyl-glu-otbu--oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600727-a043-fmoc-fmoc-lys-palmitoyl-glu-otbu--oh.pdf
https://www.hsppharma.com/apis-and-intermediates/fmoc-lys-pal-glu-otbu-oh-cas-1491158-62-3.html
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600727-a043-fmoc-fmoc-lys-palmitoyl-glu-otbu--oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600727-a043-fmoc-fmoc-lys-palmitoyl-glu-otbu--oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600727-a043-fmoc-fmoc-lys-palmitoyl-glu-otbu--oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600727-a043-fmoc-fmoc-lys-palmitoyl-glu-otbu--oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600727-a043-fmoc-fmoc-lys-palmitoyl-glu-otbu--oh.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600727-a043-fmoc-fmoc-lys-palmitoyl-glu-otbu--oh.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2756982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: The recommended storage temperature is -20°C.[1][5][9][10] Store in a cool, dry

place in a tightly sealed container.[2] Protect from light.[1]

Stability: The compound is stable under recommended storage conditions.[8] The shelf life is

generally cited as 6 months from the date of receipt when stored at -20°C to -80°C.[9]

Application in Drug Development
Fmoc-Lys(Pal-Glu-OtBu)-OH serves as a critical linker and building block in the synthesis of

complex biopharmaceuticals. Its primary applications include its use as a building block for

GLP-1 analogs such as Liraglutide.[1][3][11] It also functions as a non-cleavable linker for

Antibody-Drug Conjugates (ADCs) and as an alkyl chain-based linker for Proteolysis Targeting

Chimeras (PROTACs).[3][12]

Below is a diagram illustrating the logical role of a linker like Fmoc-Lys(Pal-Glu-OtBu)-OH in

the structure of a PROTAC.

PROTAC Molecule
Cellular Machinery

Target Protein
Ligand

Linker
(e.g., Fmoc-Lys(Pal-Glu-OtBu)-OH based)

Target ProteinBinds

E3 Ubiquitin
Ligase Ligand E3 Ubiquitin LigaseBinds

Click to download full resolution via product page

Caption: Logical structure of a PROTAC molecule utilizing a linker.

Experimental Protocols
While detailed toxicological experimental protocols are not publicly available, a general

synthesis protocol is described in the literature.

Synthesis Protocol Outline[3]
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Preparation: Prepare a solution of aqueous sodium carbonate in a flask.

Cooling: Add THF to the solution and cool the mixture to 0-10°C.

Addition of Amino Acid: Add (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-

aminohexanoic acid to the cooled mixture.

Coupling Reaction: Slowly add a solution of 1-(tert-butyl) 5-(2,5-dioxopyrrolidin-1-yl)

palmitoyl-L-glutamate at approximately 5°C.

Stirring: Stir the reaction mixture for about 2 hours at 25°C.

Quenching: Add water to the reaction mixture.

The following diagram outlines a general workflow for safe laboratory handling of this

compound.
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Receipt of
Fmoc-Lys(Pal-Glu-OtBu)-OH

Store at -20°C
in a dry, dark place

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

Handle in Well-Ventilated Area
(e.g., Fume Hood)

Avoid dust formation

Weigh required amount

Use in Synthesis

Clean spills promptly
Decontaminate surfaces

Dispose of waste according
to institutional protocols

End of Process
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Caption: General workflow for safe laboratory handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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